Cas no 154935-59-8 (Ethyl 2-(2-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)acetate)

• Product Name: Ethyl 2-(2-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)acetate
• CAS No: 154935-59-8
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 2917165
• PubChem ID: 55071693
• Update Time: 2025-06-11

Ethyl 2-(2-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)acetate
• EGA93559
• EN300-139806
• G59074
• AKOS006083340
• 154935-59-8
• ethyl2-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)acetate
• ethyl 2-(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)acetate

• Inchi： 1S/C14H18O3/c1-2-17-13(15)10-14(16)8-7-11-5-3-4-6-12(11)9-14/h3-6,16H,2,7-10H2,1H3
• InChI Key： UXBMGCUIXOQESP-UHFFFAOYSA-N
• SMILES： OC1(CC(=O)OCC)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 234.125594432Da
• Monoisotopic Mass: 234.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on Ethyl 2-(2-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)acetate

Comprehensive Overview of Ethyl 2-(2-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)acetate (CAS No. 154935-59-8)

Ethyl 2-(2-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)acetate (CAS No. 154935-59-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring a tetrahydronaphthalene core, is often explored for its role in synthetic chemistry, particularly in the development of bioactive molecules. Researchers are increasingly interested in its hydrogenation and esterification reactions, which are critical for creating intermediates in drug discovery.

The compound’s hydroxyl group and acetate moiety make it a versatile building block for synthesizing complex molecules. Its CAS number 154935-59-8 is frequently searched in academic databases and patent filings, reflecting its relevance in modern organic synthesis. Recent trends highlight its utility in green chemistry applications, where sustainable and efficient synthetic routes are prioritized. For instance, its potential use in catalysis and asymmetric synthesis aligns with the growing demand for environmentally friendly chemical processes.

In the context of user queries, questions like "What is Ethyl 2-(2-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)acetate used for?" or "How to synthesize CAS 154935-59-8?" are common. These reflect the compound’s practical significance. Analytical techniques such as NMR spectroscopy and HPLC are often employed to characterize its purity and structure, topics frequently discussed in research forums. Additionally, its stability under various pH conditions and solubility profiles are key considerations for industrial applications.

The pharmaceutical industry has shown interest in Ethyl 2-(2-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)acetate due to its potential as a precursor for chiral drugs. Its tetrahydronaphthalene scaffold is a common motif in medications targeting neurological and cardiovascular diseases. This connection to drug development has spurred collaborations between academia and biotech firms, further driving its demand. Moreover, its metabolic stability and bioavailability are subjects of ongoing studies, addressing another hot topic in medicinal chemistry.

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